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Compound of Interest

Compound Name: 4-Ethoxy-5-fluoro-2-methylaniline

Cat. No.: B13312907

Get Quote

In the landscape of medicinal chemistry and materials science, substituted anilines are

foundational building blocks. Their unique electronic and structural properties make them

indispensable for constructing complex molecular architectures, from active pharmaceutical

ingredients (APIs) to advanced polymers. 4-Ethoxy-5-fluoro-2-methylaniline is one such

compound, a molecule of significant interest due to its specific substitution pattern which

combines the electron-donating effects of ethoxy and methyl groups with the modulating

influence of a fluorine atom. This combination is often sought after in drug design to fine-tune

properties like metabolic stability, receptor binding affinity, and membrane permeability.

Despite its potential, 4-Ethoxy-5-fluoro-2-methylaniline remains a compound with limited

characterization in publicly available literature. This guide, therefore, deviates from a standard

data sheet. Instead, it serves as a comprehensive roadmap for the research scientist. It

provides a robust framework for the synthesis, purification, and in-depth physicochemical

characterization of this molecule. By grounding our approach in the established properties of

closely related analogs and first-principle analytical chemistry, we offer a self-validating system

for any laboratory to generate the authoritative data required for its application. This document

is designed to empower researchers to unlock the full potential of this promising intermediate.
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Section 1: Molecular Identity and Predicted
Characteristics
Before any experimental work can commence, establishing the fundamental identity of the

target compound is paramount. The unique arrangement of functional groups dictates its

inherent properties and reactivity.

Table 1: Core Molecular Identifiers

Identifier Value

IUPAC Name 4-Ethoxy-5-fluoro-2-methylaniline

Molecular Formula C₉H₁₂FNO

Molecular Weight 169.20 g/mol

Canonical SMILES CCOC1=C(C=C(C(=C1)N)C)F

InChI Key (To be generated upon synthesis)

| CAS Number | (Not assigned in public databases) |

Computed Physicochemical Properties
While experimental data is sparse, computational models provide valuable, directionally correct

estimates for key drug-like properties. These predictions, often based on the structure of

analogs like 4-fluoro-2-methylaniline[1] and other substituted anilines, are instrumental in

planning downstream experiments, such as designing chromatographic separations or

formulating solubility studies.

Table 2: Computationally Predicted Physicochemical Properties
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Property Predicted Value Rationale & Significance

logP (Octanol-Water

Partition Coefficient)
~2.0 - 2.5

Indicates moderate
lipophilicity, suggesting
potential for good
membrane permeability.
The ethoxy group
increases lipophilicity
compared to a methoxy or
hydroxyl analog.

Topological Polar Surface Area

(TPSA)
~38.3 Å²

The TPSA, primarily from the

amine group, is well within the

range for good oral

bioavailability in drug

candidates.

pKa (Acid Dissociation

Constant)
~4.0 - 4.5

The aniline amine is basic. The

fluorine atom's electron-

withdrawing effect is expected

to slightly decrease the basicity

(lower the pKa) compared to

non-fluorinated analogs. This

value is critical for predicting

solubility and absorption at

different physiological pH

levels.

Hydrogen Bond Donors 1 (from -NH₂)

Hydrogen Bond Acceptors 2 (from -O- and -N-)

| Rotatable Bonds | 3 | |

Section 2: Synthesis and Purification Strategy
A reliable supply of pure material is the bedrock of any scientific investigation. While a specific,

published synthesis for 4-Ethoxy-5-fluoro-2-methylaniline is not available, a plausible and

robust synthetic route can be designed based on established organometallic and nucleophilic
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aromatic substitution reactions. The primary challenge lies in the controlled introduction of the

ethoxy group onto a pre-functionalized aniline or nitrobenzene precursor.

Proposed Synthetic Workflow
The proposed synthesis leverages a common precursor and introduces the key functional

groups in a strategic sequence. A potential route begins with the reduction of a suitable

nitroaromatic compound, a widely used and high-yielding transformation in aniline synthesis[2].

Starting Material
(e.g., 4-Fluoro-2-methyl-5-nitroaniline) Ethoxylation

 NaOEt, EtOH
(Williamson Ether Synthesis) Intermediate

(4-Ethoxy-5-fluoro-2-methyl-nitrobenzene) Reduction

 Fe/HCl or H₂, Pd/C
(Nitro Group Reduction) Final Product

(4-Ethoxy-5-fluoro-2-methylaniline)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-Ethoxy-5-fluoro-2-methylaniline.

Experimental Causality
Choice of Starting Material: Beginning with a fluorinated and nitrated toluene derivative

allows for the strategic installation of the remaining functional groups. The nitro group is a

powerful electron-withdrawing group, activating the aromatic ring for nucleophilic

substitution, and it also serves as a convenient precursor to the target aniline.

Ethoxylation Step: A Williamson ether synthesis using sodium ethoxide (NaOEt) is a classic

and effective method for introducing the ethoxy group. The reaction conditions (temperature,

solvent) must be carefully optimized to ensure high conversion and minimize potential side

reactions.

Reduction Step: The reduction of the nitro group is the final key transformation. Catalytic

hydrogenation (H₂ over Palladium on Carbon) is a clean and efficient method. Alternatively,

classical methods like using iron powder in acidic medium (e.g., Fe/HCl) are cost-effective

and robust for this type of reduction[2].

Purification Protocol: Addressing Common Challenges
Anilines, particularly those with electron-donating groups, are susceptible to oxidation, often

resulting in discoloration (e.g., turning from colorless/pale yellow to brown) upon exposure to air
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and light[3]. An effective purification strategy is therefore non-negotiable.

Initial Work-up: After the reaction is complete, perform a standard aqueous work-up.

Neutralize the reaction mixture and extract the crude product into an organic solvent like

ethyl acetate. Wash the organic layer with brine to remove water-soluble impurities.

Drying and Concentration: Dry the organic extract over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filter, and concentrate the solvent using a rotary evaporator.

Chromatographic Purification:

Technique: Flash column chromatography on silica gel is the method of choice for

removing starting materials, by-products, and colored polymeric impurities[3].

Solvent System (Eluent): A gradient of ethyl acetate in a non-polar solvent like hexanes or

heptane is typically effective. Start with a low polarity to elute non-polar impurities and

gradually increase the polarity to elute the target compound. The optimal solvent system

should be determined beforehand using Thin-Layer Chromatography (TLC)[3].

Rationale: This technique separates compounds based on their polarity. The target aniline,

with its polar amine and ether functionalities, will have moderate polarity and can be

effectively separated from less polar starting materials and more polar, oxidized impurities.

Post-Purification Handling: Store the purified product under an inert atmosphere (e.g.,

nitrogen or argon) in an amber vial at reduced temperatures to minimize degradation.

Section 3: Methodologies for Physicochemical
Characterization
The following section details the self-validating experimental protocols required to definitively

characterize the structure, purity, and core physicochemical properties of the synthesized

compound.

Structural Elucidation and Identity Confirmation
A combination of spectroscopic techniques is required to unambiguously confirm the chemical

structure.
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Table 3: Predicted Spectroscopic Profile for Structural Confirmation

Technique Expected Observations & Rationale

¹H NMR

- Aromatic Protons: Two singlets or narrow
doublets in the aromatic region (~6.5-7.5
ppm). - Ethoxy Group: A quartet (~4.0 ppm,
-OCH₂-) and a triplet (~1.4 ppm, -CH₃). -
Methyl Group: A singlet (~2.1 ppm, Ar-
CH₃). - Amine Protons: A broad singlet
(~3.5-4.5 ppm, -NH₂), which is
exchangeable with D₂O.

¹³C NMR

- Aromatic Carbons: Expect 9 distinct signals.

Carbons bonded to fluorine will show

characteristic splitting (¹JCF, ²JCF). The carbon

attached to the ethoxy group will be significantly

downfield. - Aliphatic Carbons: Signals for the

ethoxy carbons (~64 ppm for -OCH₂- and ~15

ppm for -CH₃) and the aromatic methyl carbon

(~17 ppm).

¹⁹F NMR

A single resonance, likely a singlet or a narrowly

coupled multiplet, confirming the presence and

electronic environment of the fluorine atom.

Mass Spec (MS)

The molecular ion peak ([M]⁺) should be

observed at m/z ≈ 169.09. High-resolution mass

spectrometry (HRMS) should confirm the

elemental composition to within 5 ppm.

| FT-IR (cm⁻¹) | - N-H Stretch: A doublet around 3350-3450 cm⁻¹ (primary amine). - C-H

Stretches: Aromatic (~3000-3100 cm⁻¹) and aliphatic (~2850-2980 cm⁻¹). - C=C Aromatic

Stretch: Peaks around 1500-1600 cm⁻¹. - C-O-C Asymmetric Stretch: A strong band around

1220-1260 cm⁻¹. - C-F Stretch: A strong, characteristic band around 1100-1200 cm⁻¹.[4][5] |
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Purity Assessment: The Chromatographic Gold
Standard
High-Performance Liquid Chromatography (HPLC) with UV detection is the definitive method

for quantifying the purity of aromatic compounds like this aniline[6].

Step-by-Step HPLC Method Development Protocol:

System Preparation: Use a standard HPLC system equipped with a UV-Vis detector,

autosampler, and column oven.

Column Selection: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle

size) is an excellent starting point due to the compound's moderate polarity.

Mobile Phase Preparation:

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Acetonitrile.

Rationale: The acidic modifier improves peak shape for the basic aniline, and the

acetonitrile/water system provides a wide polarity range for elution.

Sample Preparation: Prepare a stock solution of the purified compound in acetonitrile or

methanol at approximately 1 mg/mL. Dilute to a working concentration of ~50-100 µg/mL.

Method Execution:

Detection Wavelength: Set the UV detector to scan for the absorbance maximum (λₘₐₓ),

expected to be around 240-300 nm, or use a diode array detector to monitor all

wavelengths.

Flow Rate: 1.0 mL/min.

Column Temperature: 30 °C.

Injection Volume: 5-10 µL.
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Gradient Elution: Start with a high concentration of Mobile Phase A (e.g., 95%) and ramp

to a high concentration of Mobile Phase B (e.g., 95%) over 10-15 minutes. This will ensure

the elution of any impurities with differing polarities.

Data Analysis: Purity is calculated based on the area percentage of the main peak relative to

the total area of all observed peaks. A purity level of ≥98% is typically desired for research

applications.

Synthesized & Purified
4-Ethoxy-5-fluoro-2-methylaniline

Sample Preparation
(Dilution in appropriate solvent)

HPLC-UV Analysis
(Purity Assessment)

LC-MS Analysis
(Identity Confirmation)

NMR (¹H, ¹³C, ¹⁹F)
(Structural Elucidation)

Data Integration & Reporting
(Purity, Structure, Properties)

Click to download full resolution via product page

Caption: Integrated analytical workflow for compound characterization.

Determination of Core Physical Properties
Melting Point (if solid): Determined using a standard melting point apparatus. A sharp melting

range (e.g., < 2 °C) is an indicator of high purity.

Boiling Point (if liquid): Can be determined by vacuum distillation, noting the temperature at a

specific pressure. Data for the analog 4-Fluoro-2-methylaniline shows a boiling point of 90-

92 °C at 16 mmHg.
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Aqueous Solubility:

Protocol: Use the shake-flask method. Add an excess of the compound to a known volume

of purified water and relevant buffers (e.g., pH 2.0, 7.4, 9.0).

Equilibration: Agitate the samples at a constant temperature (e.g., 25 °C) for 24 hours to

ensure equilibrium is reached.

Separation: Centrifuge the samples to pellet the undissolved solid.

Quantification: Carefully remove an aliquot of the supernatant, dilute it, and quantify the

concentration of the dissolved compound using the pre-developed HPLC method against

a standard curve.

Section 4: Safety, Handling, and Storage
While no specific safety data sheet (SDS) exists for 4-Ethoxy-5-fluoro-2-methylaniline, data

from close structural analogs like 4-Fluoro-2-methylaniline provides a strong basis for a

conservative safety assessment.[7][8][9]

Table 4: Hazard Assessment and Handling Recommendations
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Hazard Class Description & Precautionary Statements

Acute Toxicity

Harmful if swallowed, in contact with skin, or

if inhaled.[7][8] - P261: Avoid breathing
mist/vapors. - P270: Do not eat, drink or
smoke when using this product. - P280:

Wear protective gloves, protective
clothing, and eye/face protection.[10] -
P301+P312: IF SWALLOWED: Call a
POISON CENTER/doctor if you feel
unwell.[10]

Skin & Eye Irritation

Causes skin irritation and serious eye irritation.

[7][8] - P302+P352: IF ON SKIN: Wash with

plenty of water. - P305+P351+P338: IF IN

EYES: Rinse cautiously with water for several

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing.

Target Organ Toxicity

May cause respiratory irritation.[7][8] -

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

Handling

All manipulations should be performed in a well-

ventilated chemical fume hood. Avoid contact

with skin, eyes, and clothing.

| Storage | Store in a tightly closed container in a cool, dry, and well-ventilated area. Keep away

from oxidizing agents and sources of ignition.[7] For long-term stability, storage under an inert

atmosphere (N₂ or Ar) is recommended. |

Conclusion: A Foundation for Future Discovery
4-Ethoxy-5-fluoro-2-methylaniline represents a chemical intermediate of considerable

synthetic potential. This guide provides the necessary framework for any motivated researcher

to move from concept to characterization. By following the proposed synthetic strategy,

leveraging robust purification techniques, and executing the detailed analytical protocols, a

laboratory can produce and validate this compound with a high degree of scientific integrity.
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The established physicochemical properties—from spectroscopic fingerprints to solubility and

purity profiles—will form the authoritative foundation upon which this molecule can be

confidently incorporated into pioneering research in drug discovery, agrochemicals, and

materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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